2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one
• InChI: InChI=1S/C14H19ClN2O/c1-10-8-16(3)13-7-5-4-6-12(13)9-17(10)14(18)11(2)15/h4-7,10-11H,8-9H2,1-3H3/t10-,11?/m0/s1
• InChI Key: JPSQUOIDDKVSGD-VUWPPUDQSA-N
• Canonical SMILES: CC1CN(C2=CC=CC=C2CN1C(=O)C(C)Cl)C
• Isomeric SMILES: C[C@H]1CN(C2=CC=CC=C2CN1C(=O)C(C)Cl)C
• Molecular Formula: C14H19ClN2O
• Molecular Weight: 266.76 g/mol

Description

2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one, also known as Ro 15-4513, is a benzodiazepine receptor antagonist. It is a synthetic compound that has been widely used in scientific research to study the mechanism of action of benzodiazepines and their effects on the brain.

Mechanism of Action

Benzodiazepines are a class of drugs that are widely used as sedatives, anxiolytics, and hypnotics. They work by binding to the benzodiazepine receptor, which is a type of GABA-A receptor. This enhances the effects of GABA, which is an inhibitory neurotransmitter in the brain. 2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one 15-4513 blocks the benzodiazepine receptor, which prevents the binding of benzodiazepines and reduces the effects of GABA.
Biochemical and physiological effects:
2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one 15-4513 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of acetylcholine in the hippocampus, which is a region of the brain involved in learning and memory. It has also been shown to decrease the release of dopamine in the nucleus accumbens, which is a region of the brain involved in reward and addiction.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one 15-4513 in lab experiments is that it allows researchers to study the effects of benzodiazepines on the brain without interference from the benzodiazepine receptor. This can provide valuable insights into the mechanism of action of benzodiazepines and their effects on the brain. However, one limitation is that 2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one 15-4513 is a synthetic compound that may not accurately reflect the effects of endogenous compounds in the brain.

Future Directions

There are a number of future directions for research involving 2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one 15-4513. One area of interest is the role of benzodiazepines in the development of addiction. 2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one 15-4513 has been shown to reduce the rewarding effects of benzodiazepines, which suggests that it may have potential as a treatment for benzodiazepine addiction. Another area of interest is the use of 2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one 15-4513 in the development of new drugs for the treatment of anxiety and other psychiatric disorders. By studying the mechanism of action of benzodiazepines, researchers may be able to develop more targeted and effective treatments for these conditions.

Synthesis Methods

The synthesis of 2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one 15-4513 involves a series of chemical reactions. The starting materials are 3-amino-1,2,4-triazole and 2-chloroacetyl chloride. The reaction between these two compounds produces 2-chloro-1,2,4-triazol-3-yl acetate, which is then reacted with 3,5-dimethyl-1,2-dihydro-2-oxo-4H-1,4-benzodiazepine to form 2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one 15-4513.

Scientific Research Applications

2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one 15-4513 has been used extensively in scientific research to study the mechanism of action of benzodiazepines. It is a selective antagonist of the benzodiazepine receptor, which means that it binds to the receptor and blocks the effects of benzodiazepines. This allows researchers to study the effects of benzodiazepines on the brain without interference from the receptor.